1-N',6-N'-bis[(2,4,6-trimethylphenyl)sulfonyl]hexanedihydrazide

• IUPAC Name: 1-N',6-N'-bis[(2,4,6-trimethylphenyl)sulfonyl]hexanedihydrazide
• InChI: InChI=1S/C24H34N4O6S2/c1-15-11-17(3)23(18(4)12-15)35(31,32)27-25-21(29)9-7-8-10-22(30)26-28-36(33,34)24-19(5)13-16(2)14-20(24)6/h11-14,27-28H,7-10H2,1-6H3,(H,25,29)(H,26,30)
• InChI Key: XXZOUVSAJWLYRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NNC(=O)CCCCC(=O)NNS(=O)(=O)C2=C(C=C(C=C2C)C)C)C
• Molecular Formula: C24H34N4O6S2
• Molecular Weight: 538.7 g/mol

Description

1-N,6-N'-bis[(2,4,6-trimethylphenyl)sulfonyl]hexanedihydrazide, commonly known as BTH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTH is a white powder that is synthesized through a specific method, which will be discussed in In this paper, we will explore the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of BTH.

Scientific Research Applications

Novel Sulfonated Nanofiltration Membranes

The development of novel sulfonated thin-film composite nanofiltration (NF) membranes has shown improved water flux, crucial for the efficient treatment of dye solutions. This innovation, utilizing sulfonated aromatic diamine monomers, enhances the surface hydrophilicity of the membranes without compromising dye rejection, indicating a significant advancement in water treatment technologies (Yang Liu et al., 2012).

Synthesis and Evaluation of Epidithio-, Epitetrathio-, and Bis-(methylthio)diketopiperazines

Research into the synthesis of various diketopiperazines, including the exploration of their biological activities, has led to the discovery of compounds with potent antipoliovirus and anti-Plasmodium falciparum properties. This work demonstrates the potential of these synthesized compounds in developing new antiviral and antimalarial agents, highlighting the versatility of sulfonated compounds in pharmaceutical research (K. Nicolaou et al., 2012).

Fluorescent Scaffolds through Intramolecular Hydrogen Bonds

The synthesis of 2,6-bis[aryl(alkyl)sulfonyl]anilines and their application as solid-state fluorescent materials demonstrate the role of sulfonated compounds in the development of new fluorescent probes. These compounds, characterized by well-defined intramolecular hydrogen bonds, show enhanced fluorescence and photostability, with potential applications in sensing and imaging technologies (Teruo Beppu et al., 2014).

Sulfonated Polyimides for Fuel Cell Applications

The synthesis of new sulfonated diamine monomers for the preparation of sulfonated polyimides offers insights into the development of advanced polyelectrolyte membranes for fuel cell applications. These membranes exhibit high proton conductivities and good thermal stability, highlighting the importance of sulfonated compounds in enhancing the performance of energy-related devices (Xiaoxia Guo et al., 2002).